Cas no 2319638-21-4 (2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide)

• Product Name: 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide
• CAS No: 2319638-21-4
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 5928746
• PubChem ID: 134161639
• Update Time: 2025-10-21

2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide
• 2-(benzyloxy)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)acetamide
• 2319638-21-4
• F6571-3416
• AKOS040704991
• N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-2-phenylmethoxyacetamide
• 2-(benzyloxy)-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}acetamide

• Inchi： 1S/C16H23NO4S/c18-7-8-21-16(6-9-22-13-16)12-17-15(19)11-20-10-14-4-2-1-3-5-14/h1-5,18H,6-13H2,(H,17,19)
• InChI Key： HVZAMUOTHDTFBB-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(COCC2C=CC=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 325.13477939g/mol
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide

Introduction to 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide (CAS No. 2319638-21-4)

2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 2319638-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as benzyloxy, thiolan-3-ylmethyl, and hydroxyethoxy moieties. The unique combination of these groups imparts distinct chemical and biological properties, making it a subject of intense research interest for potential applications in drug discovery and therapeutic development.

The molecular structure of 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide consists of a central acetamide moiety linked to a benzyloxy group at the 2-position and a thiolan-3-ylmethyl group at the nitrogen atom. The presence of the 2-hydroxyethoxy group further enhances the compound's versatility, allowing for diverse interactions with biological targets. This structural complexity suggests that the compound may exhibit multifaceted mechanisms of action, which is a key consideration in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiol-containing compounds due to their ability to interact with biological thiols, such as glutathione, which plays a crucial role in cellular redox balance and detoxification processes. The thiolan-3-ylmethyl group in 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide positions it as a candidate for modulating these pathways. Preliminary studies have indicated that such compounds may have applications in areas ranging from anti-inflammatory therapies to neuroprotective agents.

The benzyloxy group contributes to the hydrophobicity of the molecule, influencing its solubility and permeability across biological membranes. This characteristic is particularly important in drug design, as it can affect the compound's bioavailability and distribution within the body. Additionally, the hydroxyethoxy group introduces polarity, which may enhance binding affinity to specific biological targets. The interplay between these functional groups makes 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Molecular docking studies have suggested that it may interact with enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegenerative disorders. These computational findings provide a strong rationale for conducting experimental validations in vitro and in vivo.

In vitro studies have begun to uncover the potential pharmacological effects of 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide. Initial experiments have demonstrated its ability to modulate certain enzymatic activities, particularly those involving oxidative stress regulation. The compound's interaction with glutathione S-transferases (GSTs), which are critical for detoxifying reactive electrophiles, has been a focal point of research. GSTs play a vital role in protecting cells from damage caused by reactive oxygen species (ROS), making them an attractive target for therapeutic intervention.

Furthermore, the structural features of 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide suggest potential applications in addressing neuroinflammatory conditions. Chronic inflammation in the central nervous system is implicated in various neurological disorders, including Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with thiols and modulate redox-sensitive signaling pathways may provide a novel approach to mitigating neuroinflammation.

The synthesis of 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the key functional groups efficiently. The optimization of synthetic routes is crucial for scaling up production and facilitating further research.

As interest in personalized medicine grows, compounds like 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide are being explored for their potential use in targeted therapies. The ability to fine-tune molecular structures to achieve specific biological effects is a cornerstone of modern drug development. By leveraging computational tools and experimental validation, researchers aim to develop derivatives of this compound that exhibit enhanced potency and selectivity.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, comprehensive characterization of 2-(benzyloxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide is essential before it can be considered for clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its identity and purity.

In conclusion, 2-(benzylooxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide (CAS No. 2319638-21-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further research into therapeutic interventions for various diseases. As scientific understanding continues to advance, compounds like this one hold the potential to contribute significantly to improving human health outcomes.